Cas no 815-51-0 (2-Butanone,1,3-dibromo-)

• Product Name: 2-Butanone,1,3-dibromo-
• CAS No: 815-51-0
• MF: C₄H₆Br₂O
• MW: 229.897840023041
• CID: 707027
• PubChem ID: 12413224
• Update Time: 2025-10-25

2-Butanone,1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,3-dibromo-
• 1,3-DIBROMO-2-BUTANONE
• 1,3-dibromobutan-2-one
• 1,3-dibromo-butan-2-one
• DTXSID10497109
• 5-Nitrosalicylicacid
• 815-51-0
• SCHEMBL9792803
• EN300-7582164

• Inchi： 1S/C4H6Br2O/c1-3(6)4(7)2-5/h3H,2H2,1H3
• InChI Key： XVMIKRZPDSXBTP-UHFFFAOYSA-N
• SMILES： BrC(C)C(CBr)=O

Computed Properties

• Exact Mass: 229.87649g/mol
• Monoisotopic Mass: 227.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Butanone,1,3-dibromo-

Comprehensive Overview of 2-Butanone,1,3-dibromo- (CAS No. 815-51-0): Properties, Applications, and Industry Insights

2-Butanone,1,3-dibromo- (CAS No. 815-51-0), also known as 1,3-dibromo-2-butanone, is a halogenated organic compound with significant relevance in industrial and research applications. This compound features a unique molecular structure, combining a ketone functional group with bromine substituents at the 1 and 3 positions. Its chemical formula C4H6Br2O and molecular weight 229.90 g/mol make it a versatile intermediate in synthetic chemistry. Recent interest in sustainable halogenation methods and green chemistry alternatives has spurred renewed attention to compounds like this, as researchers explore eco-friendly modifications of traditional processes.

The physical properties of 2-Butanone,1,3-dibromo- include a characteristic pale yellow to colorless appearance in its pure form, with a boiling point range of 210-215°C at standard pressure. Its solubility profile shows preferential dissolution in organic solvents such as ethanol, ether, and chloroform, while being sparingly soluble in water. These properties make it particularly useful in organic synthesis workflows, where controlled reactivity and predictable phase behavior are essential. Industry professionals frequently search for CAS 815-51-0 solubility data and 2-butanone derivatives stability when designing new synthetic routes.

In pharmaceutical applications, 1,3-dibromo-2-butanone serves as a key building block for more complex molecules. Its reactivity pattern allows for selective transformations, making it valuable in API (Active Pharmaceutical Ingredient) synthesis. Recent patent literature reveals growing interest in using this compound for developing novel heterocyclic compounds, particularly those with potential biological activity. Researchers investigating structure-activity relationships often utilize such brominated intermediates to systematically modify molecular frameworks.

The compound's role in material science deserves special mention. As industries seek advanced polymer modifiers and flame-retardant additives, halogenated compounds like 2-Butanone,1,3-dibromo- offer valuable properties. Its incorporation into polymer chains can enhance thermal stability and modify material characteristics. Current trends in smart material development and biodegradable plastics have led to innovative applications where controlled release of active components is required.

Analytical characterization of CAS 815-51-0 typically involves GC-MS analysis, NMR spectroscopy, and HPLC purity testing. Quality control protocols emphasize monitoring bromine content verification and impurity profiling, as these factors critically influence performance in downstream applications. Laboratories handling this compound frequently search for optimized analytical methods and spectral reference data to ensure accurate identification and quantification.

From an environmental perspective, proper handling and disposal of 1,3-dibromo-2-butanone align with growing industry focus on responsible chemical management. While not classified as hazardous under normal use conditions, best practices recommend closed system processing and vapor recovery systems to minimize environmental impact. These considerations reflect broader market trends toward sustainable chemical manufacturing and circular economy principles in the specialty chemicals sector.

Emerging research directions explore the compound's potential in catalysis and nanomaterial synthesis. Some studies investigate its use as a precursor for metal-organic frameworks (MOFs) or as a templating agent in mesoporous material fabrication. These cutting-edge applications demonstrate how traditional intermediates like 2-Butanone,1,3-dibromo- continue finding relevance in modern nanotechnology developments.

Market analysts note steady demand for brominated chemical intermediates like 815-51-0, particularly in regions with strong pharmaceutical and specialty chemical manufacturing bases. Supply chain considerations emphasize just-in-time inventory strategies and quality assurance documentation, reflecting industry's increasing digitization and focus on supply chain resilience. Purchasing professionals often search for CAS 815-51-0 suppliers and technical grade specifications when sourcing this material.

Future prospects for 2-Butanone,1,3-dibromo- appear promising as new applications continue emerging. The compound's balance of reactivity and stability positions it well for high-value chemical production and specialty material formulation. Ongoing research into atom-economical bromination methods may further enhance its sustainability profile, addressing current industry priorities around green chemistry metrics and process intensification.